Cas no 54491-43-9 (1H-Indole, 3-(phenylthio)-)

• Product Name: 1H-Indole, 3-(phenylthio)-
• CAS No: 54491-43-9
• MF: C₁₄H₁₁NS
• MW: 225.308841943741
• CID: 354451
• PubChem ID: 852489
• Update Time: 2025-04-19

1H-Indole, 3-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-(phenylthio)-
• 3-(phenylthio)-1H-Indole
• 3-phenylsulfanyl-1H-indole
• DTXSID10357370
• VHEGBLPHXSCODD-UHFFFAOYSA-N
• 3-phenylthioindole
• AQ-776/42801706
• 54491-43-9
• SCHEMBL4068600
• FT-0730199
• CHEMBL222228
• 1H-indol-3-yl phenyl sulfide
• 3-(phenylthio)indole
• DA-21026
• G70786
• 3-(PHENYLSULFANYL)-1H-INDOLE

• Inchi： 1S/C14H11NS/c1-2-6-11(7-3-1)16-14-10-15-13-9-5-4-8-12(13)14/h1-10,15H
• InChI Key： VHEGBLPHXSCODD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 225.06133
• Monoisotopic Mass: 225.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 15.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers